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Compound of Interest

Compound Name: 2-(5-Chloropent-1-ynyl)pyridine

Cat. No.: B8603723

Get Quote

Executive Summary & Chemical Identity
Objective: This guide defines the safe handling, segregation, and disposal protocols for 2-(5-
Chloropent-1-ynyl)pyridine, a functionalized pyridine derivative commonly used as a building

block in medicinal chemistry (e.g., mGluR5 modulator synthesis).

Chemical Profile:

CAS Number: 872368-11-1

Physical State: Viscous Yellow Oil

Molecular Formula: C₁₀H₁₀ClN

Key Functional Groups: Pyridine ring (Base), Internal Alkyne (Unsaturation), Primary Alkyl

Chloride (Electrophile).

Critical Hazard Assessment: Unlike simple solvents, this compound presents a dual hazard

profile:
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Alkylation Potential: The primary alkyl chloride moiety renders the molecule a potential

alkylating agent. It must be treated as a suspected mutagen/carcinogen.

Environmental Toxicity: Halogenated pyridines are persistent environmental toxins. They

cannot be discharged into aqueous waste streams.

Pre-Disposal Safety Architecture
Expert Insight: Effective disposal begins at the bench. The primary cause of waste-stream

accidents is improper segregation of reactive functionalities.

Personal Protective Equipment (PPE) Matrix
Component Specification Rationale

Gloves
Double-gloved Nitrile (min

0.11mm) or Viton

Protects against permeation by

halogenated organics.

Eye Protection Chemical Splash Goggles
Prevents corneal damage from

corrosive/irritating vapors.

Respiratory
Fume Hood (Face velocity >

100 fpm)

Mandatory. Prevents inhalation

of volatile alkyl chlorides.[1][2]

Body Tyvek® Lab Coat or Apron
Impervious barrier against oil-

based splashes.

Waste Characterization & Segregation
Core Directive: This compound must be classified as Halogenated Organic Waste.

Segregation Logic:

DO NOT mix with acidic waste streams. The pyridine nitrogen can protonate, increasing

solubility and potentially generating heat.

DO NOT mix with strong oxidizers (e.g., Nitric acid, Peroxides). The alkyne bond is

susceptible to oxidative cleavage, which can be exothermic and gas-generating.
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DO NOT mix with aqueous waste. The alkyl chloride can slowly hydrolyze, releasing

hydrochloric acid (HCl) and changing the container pressure/pH over time.

RCRA Waste Codes (US Context):

D001: Ignitable (if flash point < 60°C, common for this class).

D022: Toxicity Characteristic (Chloroform/Carbon Tet analogs, applied as a safety catch-all

for halogenated solvents).

Step-by-Step Disposal Protocols
Protocol A: Routine Bench-Scale Disposal (< 50 mL)
Context: Disposal of reaction aliquots, unused stock, or chromatography fractions.

Preparation: Ensure the waste container is labeled "Hazardous Waste - Halogenated

Organic."

Dilution (Optional but Recommended): If the material is neat (pure oil), dilute it 1:10 with a

compatible non-reactive solvent like Dichloromethane (DCM) or Ethyl Acetate. This reduces

viscosity and prevents the formation of "hot spots" in the waste drum.

Transfer: Pour the solution into the halogenated waste carboy using a funnel.

Rinsing: Rinse the original vessel twice with acetone or DCM. Add rinsate to the same

halogenated waste container.

Closure: Cap the container immediately to prevent volatile emissions.

Protocol B: Spill Response (Contaminated Debris)
Context: Accidental release of the yellow oil on benchtop or floor.

Isolation: Evacuate the immediate area and mark the zone.

Absorption: Do not wipe. Apply an inert absorbent material (Vermiculite, Diatomaceous

Earth, or Polypropylene pads) directly over the oil.
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Why? Wiping spreads the alkylating agent; absorption encapsulates it.

Collection: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty polyethylene

bag.

Labeling: Tag as "Solid Hazardous Waste (Debris) - Contaminated with Halogenated

Organics."

Visual Workflow: Waste Stream Decision Tree
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Waste Generation:
2-(5-Chloropent-1-ynyl)pyridine

Physical State?

Liquid (Neat or Solution)

Reaction Waste

Solid Debris
(Spill/Gloves)

Contaminated Items

Segregation Check:
Isolate from Acids & Oxidizers

Container Type:
Wide-Mouth Jar / Double Bag

Container Type:
HDPE or Glass Carboy

Labeling:
'Halogenated Organic Waste'

+ 'Toxic'

Final Disposal:
High-Temp Incineration

(with HCl Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of chloropentynylpyridine

waste streams.
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Regulatory & Compliance Framework
Adherence to these standards ensures compliance with EPA (US) and REACH (EU) guidelines.

US EPA (RCRA): Under 40 CFR 261, this material is a "Characteristic Waste." It must be

incinerated at a permitted facility capable of handling halogenated loads (99.99% destruction

efficiency required).

Transportation (DOT/IATA):

Proper Shipping Name: Waste Toxic Liquid, Organic, N.O.S. (2-(5-Chloropent-1-
ynyl)pyridine).

Hazard Class: 6.1 (Toxic).

Packing Group: III (Low to Medium Danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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